Cas no 1805203-51-3 (3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine
• CAS No: 1805203-51-3
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4887617
• Update Time: 2025-08-03

3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H8BrF2NO2/c1-14-6-2-5(13)4(3-9)7(12-6)8(10)11/h2,8H,3H2,1H3,(H,12,13)
• InChI Key： XGDIQKIFKFZSTG-UHFFFAOYSA-N
• SMILES： BrCC1C(C=C(NC=1C(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine

3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine, identified by the CAS number 1805203-51-3, is a highly specialized pyridine derivative with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of a bromomethyl group at position 3, a difluoromethyl group at position 2, a hydroxyl group at position 4, and a methoxy group at position 6 of the pyridine ring. These substituents contribute to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives like 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine in the development of novel bioactive molecules. The bromomethyl group, in particular, has been shown to play a crucial role in enhancing the compound's reactivity towards nucleophilic substitution reactions. This property makes it an attractive candidate for use as an intermediate in the synthesis of more complex molecules with desired pharmacological properties. Additionally, the presence of fluorinated groups, such as the difluoromethyl group, has been linked to improved metabolic stability and bioavailability in preclinical models.

The hydroxyl and methoxy groups present in this compound further enhance its versatility. The hydroxyl group at position 4 can act as a hydrogen bond donor, potentially influencing the compound's solubility and interactions with biological targets. Meanwhile, the methoxy group at position 6 can serve as an electron-donating substituent, modulating the electronic properties of the pyridine ring and potentially affecting its reactivity towards various chemical transformations. These features make 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine a valuable building block in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to facilitate these reactions, leading to improved yields and selectivity. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have enabled the efficient construction of the bromomethyl and difluoromethyl substituents on the pyridine ring. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule.

The biological activity of 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of various enzyme targets, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer and inflammatory diseases. Furthermore, preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption and distribution profiles, making it a promising lead for drug development.

In addition to its pharmaceutical applications, this compound has also shown potential in agrochemical research. Its ability to inhibit key enzymes involved in plant pathogenesis has led to investigations into its use as a fungicide or herbicide. Field trials conducted under controlled conditions have demonstrated its efficacy against several plant pathogens without causing significant toxicity to non-target organisms.

The unique combination of structural features in 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine makes it an invaluable tool for researchers across multiple disciplines. Its versatility as both a synthetic intermediate and a bioactive molecule underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly prominent role in both academic and industrial settings.